Cas no 1858515-25-9 (1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl-
• CAS No: 1858515-25-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5238266
• Update Time: 2025-06-15

1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl-

• Inchi： 1S/C9H8N2O3/c1-11-8(7-3-2-4-14-7)6(5-10-11)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： FXDCYFQPMFZYDH-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=CO2)=C(C(O)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl-

Introduction to 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl- (CAS No. 1858515-25-9)

1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl-, with the chemical identifier CAS No. 1858515-25-9, is a significant compound in the realm of pharmaceutical and medicinal chemistry. This heterocyclic organic molecule has garnered attention due to its structural properties and potential applications in drug discovery and development. The compound belongs to the pyrazole family, which is well-documented for its diverse biological activities and role in synthesizing various therapeutic agents.

The molecular structure of 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl- features a pyrazole core substituted with a carboxylic acid group at the 4-position, a methyl group at the 1-position, and a furanyl moiety at the 5-position. This specific arrangement of functional groups contributes to its unique chemical reactivity and biological profile, making it a valuable scaffold for medicinal chemists exploring novel pharmacophores.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The pyrazole scaffold, in particular, has been extensively studied for its potential in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The introduction of additional functional groups, such as the furanyl substituent in 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl-, enhances its pharmacological properties by influencing its solubility, bioavailability, and target interaction.

One of the most compelling aspects of this compound is its versatility in drug design. The carboxylic acid group can be further modified to form esters or amides, which are common pharmacophores in many drugs. Additionally, the furanyl ring can participate in hydrogen bonding interactions with biological targets, improving binding affinity. These features make 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl- a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in developing new antiviral and anticancer agents. The pyrazole core is particularly interesting due to its ability to mimic natural products and interact with biological enzymes and receptors. For instance, derivatives of pyrazole have shown promise in inhibiting enzymes involved in viral replication and cancer cell proliferation. The structural modifications present in 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl- may contribute to its potential as an antiviral or anticancer agent by enhancing target specificity and reducing off-target effects.

The synthesis of 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes, followed by functional group transformations such as hydrolysis or alkylation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in research and development.

In addition to its pharmaceutical applications, 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl- may also find utility in agrochemicals and material science. Pyrazole derivatives are known for their herbicidal and fungicidal properties, making them valuable in crop protection. Furthermore, their ability to form coordination complexes with metal ions suggests potential applications in catalysis and material design.

The growing interest in sustainable chemistry has also influenced the development of novel synthetic routes for compounds like 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl-. Green chemistry principles emphasize the use of environmentally friendly solvents, catalysts, and processes that minimize waste and energy consumption. Researchers are exploring biocatalytic methods and microwave-assisted synthesis as alternative approaches to traditional organic synthesis.

Future research directions for 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl- include exploring its interactions with biological targets at a molecular level using computational modeling techniques. These studies can provide insights into how the compound binds to enzymes or receptors and how structural modifications affect its potency. Additionally, preclinical studies are needed to evaluate its safety profile and pharmacokinetic properties before it can be considered for clinical trials.

The impact of CAS No. 1858515-25-9 on drug discovery is significant due to its unique structural features and potential biological activities. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like 1H-Pyrazole-4-carboxylic acid, 5-(2-furanyl)-1-methyl- are likely to play a crucial role in developing next-generation drugs that address unmet medical needs.